(S)-tropic acid
(S)-tropic acid
(S)-tropic acid is a tropic acid. It derives from a (R)-hydratropic acid. It is an enantiomer of a (R)-tropic acid.
Brand Name:
Vulcanchem
CAS No.:
16202-15-6
VCID:
VC21054188
InChI:
InChI=1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/t8-/m1/s1
SMILES:
C1=CC=C(C=C1)C(CO)C(=O)O
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
(S)-tropic acid
CAS No.: 16202-15-6
Cat. No.: VC21054188
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (S)-tropic acid is a tropic acid. It derives from a (R)-hydratropic acid. It is an enantiomer of a (R)-tropic acid. |
|---|---|
| CAS No. | 16202-15-6 |
| Molecular Formula | C9H10O3 |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | (2S)-3-hydroxy-2-phenylpropanoic acid |
| Standard InChI | InChI=1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/t8-/m1/s1 |
| Standard InChI Key | JACRWUWPXAESPB-MRVPVSSYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)[C@@H](CO)C(=O)O |
| SMILES | C1=CC=C(C=C1)C(CO)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(CO)C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator